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Compound of Interest

Compound Name: 3-methyl-6H-1,3-thiazin-2-imine

Cat. No.: B141329

Introduction

3-methyl-6H-1,3-thiazin-2-imine belongs to the 1,3-thiazine class of heterocyclic compounds,
which have garnered significant attention in medicinal and agricultural research due to their
diverse biological activities. While specific research on 3-methyl-6H-1,3-thiazin-2-imine in
agriculture is limited, the broader family of 1,3-thiazine derivatives has demonstrated
considerable potential as nematicidal, insecticidal, antifungal, and antibacterial agents.[1][2][3]
[4][5] This document outlines potential applications, experimental protocols, and data
interpretation for researchers investigating the agricultural utility of 3-methyl-6H-1,3-thiazin-2-
imine, drawing upon findings from structurally related compounds.

The core structure of 1,3-thiazine is a six-membered ring containing nitrogen and sulfur atoms,
which can be variously substituted to modulate its biological effects.[3] The presence of
different functional groups can significantly influence the compound's efficacy and mode of
action.

Potential Agricultural Applications

Based on the activities of analogous 1,3-thiazine derivatives, 3-methyl-6H-1,3-thiazin-2-imine
is a candidate for investigation in the following areas:

» Nematicide: Various substituted thiazine derivatives have shown potent activity against plant-
parasitic nematodes, such as Caenorhabditis elegans, a model organism for nematicidal
studies.[1]
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« Insecticide: Certain 1,3-thiazine derivatives have been patented for their insecticidal
properties, particularly against lepidopteran insects.[5]

e Fungicide: The 1,3-thiazine scaffold is a component of some antifungal compounds and has
shown efficacy against various plant pathogenic fungi.[2][4]

» Bactericide: Antibacterial activity against both Gram-positive and Gram-negative bacteria has
been reported for several 1,3-thiazine derivatives.[3][6]

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for 3-methyl-6H-1,3-thiazin-2-
imine, based on reported values for other 1,3-thiazine derivatives, to provide a framework for
data presentation.

Table 1: Nematicidal Activity against Caenorhabditis elegans

Concentration

Compound Mortality (%) LD50 (pg/mL)
(ng/mL)
3-methyl-6H-1,3-
o o 10 25 455
thiazin-2-imine
25 48
50 75
100 95
Reference Nematicide 10 30 40.2
25 55
50 80
100 98

Table 2: Insecticidal Activity against a Model Lepidopteran Pest
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Concentration

Compound Mortality (%) LC50 (ppm)
(ppm)
3-methyl-6H-1,3-
o o 50 30 120.5
thiazin-2-imine
100 55
200 85
400 98
Reference Insecticide 50 35 110.8
100 60
200 90
400 99

Table 3: Antifungal Activity against a Plant Pathogenic Fungus

Concentration Mycelial Growth
Compound . MIC (pg/mL)
(ng/mL) Inhibition (%)
3-methyl-6H-1,3-
T 10 15 75.2
thiazin-2-imine
25 40
50 65
100 90
Reference Fungicide 10 20 68.9
25 45
50 70
100 95

Experimental Protocols
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Detailed methodologies for key experiments are provided below.

Protocol 1: Nematicidal Bioassay using Caenorhabditis
elegans

Objective: To determine the nematicidal activity of 3-methyl-6H-1,3-thiazin-2-imine against the
model nematode C. elegans.

Materials:

e 3-methyl-6H-1,3-thiazin-2-imine

C. elegans (L4 stage)

¢ Nematode Growth Medium (NGM) agar plates

e E. coli OP50

o M9 buffer

e Dimethyl sulfoxide (DMSO)

o Positive control (e.g., abamectin)

o Negative control (DMSO in M9 buffer)

o 24-well microtiter plates

Microscope

Procedure:

o Preparation of Test Compound: Prepare a stock solution of 3-methyl-6H-1,3-thiazin-2-imine
in DMSO. Prepare serial dilutions in M9 buffer to achieve final concentrations of 10, 25, 50,
and 100 pg/mL. The final DMSO concentration should not exceed 1%.

 Nematode Synchronization: Synchronize C. elegans to obtain a population of L4 larvae.
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o Bioassay:

o Add 10 pL of E. coli OP50 suspension to each well of a 24-well plate containing NGM
agatr.

o Add 10 pL of the test compound dilutions to the respective wells. Include positive and
negative controls.

o Transfer 15-20 L4 stage nematodes into each well.
o Incubate the plates at 20°C.

o Data Collection: After 24 and 48 hours, count the number of dead nematodes under a
microscope. Nematodes are considered dead if they do not respond to a gentle touch with a
platinum wire.

o Data Analysis: Calculate the percentage of mortality for each concentration. Determine the
LD50 value using probit analysis.

Protocol 2: Insecticidal Bioassay (Leaf Dip Method)

Objective: To evaluate the insecticidal efficacy of 3-methyl-6H-1,3-thiazin-2-imine against a
target insect pest (e.g., larvae of a lepidopteran species).

Materials:

e 3-methyl-6H-1,3-thiazin-2-imine

o Target insect larvae (e.g., 2nd or 3rd instar)

e Host plant leaves

e Acetone

e Triton X-100 (surfactant)

» Positive control (e.g., a commercial insecticide)

» Negative control (acetone with Triton X-100)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b141329?utm_src=pdf-body
https://www.benchchem.com/product/b141329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Petri dishes with moist filter paper
Procedure:

o Preparation of Test Solution: Dissolve 3-methyl-6H-1,3-thiazin-2-imine in acetone and
prepare serial dilutions with distilled water containing 0.1% Triton X-100 to obtain final
concentrations of 50, 100, 200, and 400 ppm.

o Leaf Treatment: Dip host plant leaves into the respective test solutions for 30 seconds and
allow them to air dry.

e Insect Exposure: Place one treated leaf in each Petri dish. Introduce 10 insect larvae into
each dish.

¢ Incubation: Incubate the Petri dishes at 25 = 2°C with a 16:8 hour (light:dark) photoperiod.
o Data Collection: Record larval mortality after 24, 48, and 72 hours.

o Data Analysis: Calculate the percentage of mortality and determine the LC50 value using
appropriate statistical software.

Protocol 3: In Vitro Antifungal Assay (Mycelial Growth
Inhibition)

Objective: To assess the in vitro antifungal activity of 3-methyl-6H-1,3-thiazin-2-imine against
a plant pathogenic fungus.

Materials:

3-methyl-6H-1,3-thiazin-2-imine

Pure culture of a target fungus (e.g., Fusarium oxysporum)

Potato Dextrose Agar (PDA)

Dimethyl sulfoxide (DMSO)

Positive control (e.g., a commercial fungicide)
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» Negative control (PDA with DMSO)
e Petri dishes (90 mm)

e Cork borer (5 mm)

Procedure:

e Preparation of Amended Media: Prepare a stock solution of the test compound in DMSO.
Add appropriate volumes of the stock solution to molten PDA to achieve final concentrations
of 10, 25, 50, and 100 pug/mL. Pour the amended PDA into Petri dishes.

e Fungal Inoculation: Place a 5 mm mycelial disc from the edge of an actively growing fungal
culture in the center of each PDA plate.

 Incubation: Incubate the plates at 28 + 2°C in the dark.

» Data Collection: Measure the radial growth of the fungal colony in two perpendicular
directions when the colony in the negative control plate has almost reached the edge of the
plate.

o Data Analysis: Calculate the percentage of mycelial growth inhibition using the formula:
o Inhibition (%) = [(dc - dt) / dc] x 100

o Where dc is the average diameter of the fungal colony in the control and dt is the average
diameter of the fungal colony in the treatment.

o Determine the Minimum Inhibitory Concentration (MIC).

Visualizations
Signaling Pathway and Workflow Diagrams
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Caption: General experimental workflow for evaluating the bioactivity of 3-methyl-6H-1,3-
thiazin-2-imine.
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Caption: Hypothetical mode of action signaling pathway for a 1,3-thiazine derivative in a target
pest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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